N-(3,4-dimethoxyphenyl)-3-(2-phenoxyacetamido)benzofuran-2-carboxamide
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Description
N-(3,4-dimethoxyphenyl)-3-(2-phenoxyacetamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H22N2O6 and its molecular weight is 446.459. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Characterization
N-(3,4-dimethoxyphenyl)-3-(2-phenoxyacetamido)benzofuran-2-carboxamide and its derivatives are often synthesized for their potential applications in various fields including pharmaceuticals and materials science. For example, Talupur, Satheesh, and Chandrasekhar (2021) explored the synthesis, characterization, and antimicrobial evaluation of similar compounds, showcasing their relevance in developing new antimicrobial agents. Their research emphasizes the importance of structural modification and characterization in enhancing biological activities (Talupur, Satheesh, & Chandrasekhar, 2021).
Biological Evaluation
Compounds with a benzofuran core, such as this compound, often undergo biological evaluation to determine their potential as therapeutic agents. For instance, the synthesis and biological evaluation of certain nucleoside and nucleotide derivatives of related compounds have been investigated for their antiviral and cytostatic activities in cell culture, providing insights into their potential medical applications (Petrie et al., 1986).
Material Science Applications
The structural features of this compound, including the benzofuran moiety and amide linkages, make it a candidate for material science research. Compounds with similar structures have been used in the synthesis of novel polymers and materials with specific properties. For example, Hsiao and colleagues (2000) worked on the synthesis and properties of ortho-linked polyamides based on bis(ether-carboxylic acid) derived from similar phenolic compounds, highlighting the versatility of such compounds in material synthesis (Hsiao, Yang, & Chen, 2000).
Molecular Docking Studies
Molecular docking studies are often conducted to understand the interaction between compounds like this compound and biological targets. These studies can provide valuable insights into the potential therapeutic applications of such compounds. Talupur, Satheesh, and Chandrasekhar (2021) included molecular docking in their evaluation of similar compounds, demonstrating the utility of computational methods in drug discovery processes (Talupur, Satheesh, & Chandrasekhar, 2021).
Properties
IUPAC Name |
N-(3,4-dimethoxyphenyl)-3-[(2-phenoxyacetyl)amino]-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O6/c1-30-20-13-12-16(14-21(20)31-2)26-25(29)24-23(18-10-6-7-11-19(18)33-24)27-22(28)15-32-17-8-4-3-5-9-17/h3-14H,15H2,1-2H3,(H,26,29)(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNRUSJDLBFBEBG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)COC4=CC=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.